N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide
• InChI: InChI=1S/C15H12F3NOS/c16-10-1-4-12(5-2-10)21-8-7-15(20)19-14-6-3-11(17)9-13(14)18/h1-6,9H,7-8H2,(H,19,20)
• InChI Key: PPSXAVZNCNSDQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H12F3NOS
• Molecular Weight: 311.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(2,4-difluorophenyl)-2-fluorobenzamide”, a similar compound, was determined using single-crystal X-ray diffraction methods. In this compound, both aromatic rings are effectively coplanar with an interplanar angle of 0.7 (2)°. The central amide group plane is oriented by 23.04 (18)° and 23.69 (17)° from both aromatic rings, forming an intramolecular contact with an ortho-F12 atom with H1⋯F12 = 2.12 (4) Å.

Scientific Research Applications

Environmental Degradation and Monitoring

Microbial Degradation of PFASs

Polyfluoroalkyl chemicals, which include N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide, are known for their widespread use and persistence in the environment. Research by Liu and Avendaño (2013) provides a comprehensive review of microbial degradation pathways for these substances. The study emphasizes the environmental fate of PFASs and suggests microbial action as a potential route for mitigating their persistence (Liu & Avendaño, 2013).

Fluorinated Alternatives

Wang et al. (2013) discuss the transition to fluorinated alternatives for long-chain PFASs due to regulatory and environmental concerns. This review highlights the need for more accessible information on these alternatives to facilitate risk assessment and management (Wang et al., 2013).

Toxicological Assessment and Regulatory Perspectives

Polymer of Low Concern

Henry et al. (2018) critically review the classification of fluoropolymers, including derivatives like N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide, as "polymers of low concern" (PLC). This distinction is based on their high molecular weight, stability, and lack of bioavailability, suggesting minimal ecological risk (Henry et al., 2018).

Developmental Toxicity of PFASs

Lau et al. (2004) review the developmental toxicity of PFASs, including PFOA and PFOS, which are closely related to the compound of interest. Despite historical non-remarkable findings, recent data on reproductive and developmental indices call for a reassessment of these compounds' safety (Lau et al., 2004).

Chemical Applications and Advances

Fluoroalkylation in Aqueous Media

Song et al. (2018) highlight advances in fluoroalkylation reactions, including those involving N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide, in water or aqueous conditions. This approach aligns with green chemistry principles by reducing environmental impact and improving efficiency (Song et al., 2018).

Sulfonamide Drug Mechanisms

While not directly related to the specific compound N-(2,4-difluorophenyl)-3-(4-fluorophenyl)sulfanylpropanamide, studies on sulfonamide drugs offer insights into the broader applications and mechanisms of action of sulfonamide derivatives. Luzi and Pozza (1997) discuss the pharmacokinetics, dynamics, and therapeutic indications of glibenclamide, a sulfonamide drug, shedding light on the multifaceted roles of sulfonamides in medicine (Luzi & Pozza, 1997).